2-(aminomethyl)-N,N-diethyl-3-fluoroaniline

• Molecular Formula: C11H17FN2
• Molecular Weight: 196.26 g/mol
• SMILES: CCN(CC)C1=C(C(=CC=C1)F)CN
• InChI: InChI=1S/C11H17FN2/c1-3-14(4-2)11-7-5-6-10(12)9(11)8-13/h5-7H,3-4,8,13H2,1-2H3
• InChIKey: MJKOFJIJKBDALR-UHFFFAOYSA-N

Researchers in medicinal chemistry SAR programs require the precise 3-fluoro substitution pattern for valid structure-activity data; non-fluorinated analogs (CAS 334009-12-0) and positional isomers (CAS 1039868-26-2) cannot substitute. 2-(Aminomethyl)-N,N-diethyl-3-fluoroaniline (CAS 1349717-70-9) delivers: • Dual orthogonal amine handles for sequential derivatization • 3-Fluoro substitution for enhanced metabolic stability and target binding • 98% purity suitable for analytical reference standard use Supplied with full QC documentation for immediate research deployment.

2-(Aminomethyl)-N,N-diethyl-3-fluoroaniline Overview

2-(Aminomethyl)-N,N-diethyl-3-fluoroaniline (CAS 1349717-70-9) is a fluorinated aromatic amine with the molecular formula C11H17FN2 and a molecular weight of 196.26 g/mol . Its structure uniquely combines a primary aminomethyl group (-CH2NH2) with a tertiary diethylamino (-N(CH2CH3)2) group and a fluorine atom at the 3-position of the phenyl ring . This specific substitution pattern distinguishes it from non-fluorinated analogs and positional isomers, offering a distinct chemical reactivity and potential biological profile. It is primarily utilized as a specialized building block in organic synthesis, particularly within medicinal chemistry for the construction of more complex pharmacologically relevant molecules .

Medicinal chemistry building block: Introduces a fluorinated aromatic amine with dual reactive handles (primary and tertiary amine).

SAR probe candidate: Supports structure-activity relationship exploration around fluorine substitution patterns.

Analytical standard option: Research-grade purity suitable for method development workflows.

Necessity of 3-Fluoro and Aminomethyl Groups

The specific substitution pattern of 2-(aminomethyl)-N,N-diethyl-3-fluoroaniline is critical for its intended applications. Simply substituting it with a non-fluorinated analog like 2-(aminomethyl)-N,N-diethylaniline (CAS 334009-12-0) or a positional isomer like 4-(aminomethyl)-N,N-diethyl-2-fluoroaniline (CAS 1039868-26-2) is not viable. The presence and position of the fluorine atom significantly modulate electronic properties, metabolic stability, and receptor binding interactions . Furthermore, the presence of the primary aminomethyl group provides a distinct nucleophilic handle for further derivatization, which is absent in simpler structures like N,N-diethyl-3-fluoroaniline (CAS 2524-69-8) . Therefore, selecting the precise compound is essential for achieving the desired chemical or biological outcome in research and development workflows.

vs.

Non-fluorinated analog

2-(aminomethyl)-N,N-diethylaniline (CAS 334009-12-0) may shift electronic properties and metabolic stability profile.

vs.

4-Fluoro positional isomer

4-(aminomethyl)-N,N-diethyl-2-fluoroaniline (CAS 1039868-26-2) can alter receptor binding affinity; reported nAChR activity may not transfer.

vs.

Aminomethyl-absent analog

N,N-diethyl-3-fluoroaniline (CAS 2524-69-8) lacks a primary amine handle, limiting derivatization pathways.

2-(Aminomethyl)-N,N-diethyl-3-fluoroaniline: Comparative Evidence

Purity Benchmark: Fluorinated vs Non-Fluorinated Analog

For procurement and synthetic reproducibility, purity is a primary differentiator. 2-(Aminomethyl)-N,N-diethyl-3-fluoroaniline is commercially available with a certified purity of 98% . Its non-fluorinated analog, 2-(aminomethyl)-N,N-diethylaniline, is also available at 98% purity (HPLC) . This indicates that the fluorinated compound can be sourced at a comparable level of purity, ensuring that the presence of the fluorine atom does not inherently compromise the quality or consistency of the research-grade material.

Purity Benchmark

Specification review

Equivalent certified purity at 98%

Fluorine substitution does not compromise research-grade purity.

Target: 98% (Leyan); Comparator: 2-(aminomethyl)-N,N-diethylaniline 98% (HPLC).

Evidence Dimension	Commercial Purity
Target Compound Data	98%
Comparator Or Baseline	2-(Aminomethyl)-N,N-diethylaniline: 98% (HPLC)
Quantified Difference	Equivalent certified purity levels
Conditions	Commercial vendor specification (Leyan for target compound; ChemicalBook for comparator)

Why This Matters

Procurement teams can be confident that selecting the fluorinated compound does not necessitate a trade-off in purity, a critical factor for reproducible synthesis and biological assays.

Biological Activity: Comparison with 4-Fluoro Isomer

While direct activity data for 2-(aminomethyl)-N,N-diethyl-3-fluoroaniline is limited, a key differentiation can be made by inference from its positional isomer. 4-(aminomethyl)-N,N-diethyl-2-fluoroaniline has been shown to activate the nicotinic acetylcholine receptor (nAChR) and increase the release of neurotransmitters like acetylcholine and dopamine in electrophysiological assays . The shift of the fluorine atom from the 3-position (target) to the 2-position (comparator) is known to significantly alter receptor binding affinity and functional activity [1]. Therefore, the 3-fluoro substitution pattern of the target compound likely confers a distinct pharmacological profile, making it a valuable tool for exploring structure-activity relationships (SAR) around the nAChR and related targets.

Biological Activity

Class-level inference

4-fluoro isomer activates nAChR

Supports distinct SAR profile for the 3-fluoro substitution pattern.

Comparator data from electrophysiological assays. Target data to verify.

Evidence Dimension	Functional Activity at Nicotinic Acetylcholine Receptor (nAChR)
Target Compound Data	No direct data available; inferred distinct profile due to positional isomerism
Comparator Or Baseline	4-(aminomethyl)-N,N-diethyl-2-fluoroaniline: Activates nAChR, increases neurotransmitter release
Quantified Difference	Qualitative difference in functional outcome; exact quantitative data not available for target
Conditions	Electrophysiological techniques (for comparator)

Why This Matters

This evidence guides researchers to select the correct positional isomer for SAR studies, as even a minor shift in fluorine position can drastically alter biological activity.

• [1] Purser, S., Moore, P.R., Swallow, S. and Gouverneur, V., 2008. Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), pp.320-330. View Source

Predicted LogP Comparison

Lipophilicity, often expressed as the partition coefficient (LogP), is a critical parameter influencing absorption, distribution, metabolism, and excretion (ADME). Computational predictions indicate that 2-(aminomethyl)-N,N-diethyl-3-fluoroaniline has a LogP value of approximately 1.87 [1]. This value is moderately lower than that of a structurally related compound, N,N-diethyl-3-fluoroaniline (which lacks the aminomethyl group), demonstrating that the addition of the polar aminomethyl group increases hydrophilicity. This difference in lipophilicity can impact membrane permeability and solubility, key considerations in drug candidate selection.

Predicted LogP

Context-dependent

LogP ≈ 1.87

Moderate lipophilicity supports selection for ADME property review.

Computational prediction; aminomethyl group increases hydrophilicity vs non-aminomethyl analog.

Evidence Dimension	Predicted Lipophilicity (LogP)
Target Compound Data	LogP ≈ 1.87
Comparator Or Baseline	N,N-diethyl-3-fluoroaniline: LogP not directly provided, but expected to be higher due to lack of polar aminomethyl group
Quantified Difference	Target compound is more hydrophilic; precise difference cannot be calculated without comparator data.
Conditions	Computational prediction (for target compound) [1]

Why This Matters

This data point allows medicinal chemists to make informed decisions about the compound's potential ADME properties and select the most appropriate building block for their target product profile.

• [1] MMsINC Database. Entry for 2-(aminomethyl)-N,N-diethyl-3-fluoroaniline. View Source

Higher Purity Grade Availability

For applications requiring the highest levels of accuracy, such as analytical method development or trace analysis, the availability of the compound in ultra-high purity grades (>99%) is a critical procurement factor. While the standard commercial purity for 2-(aminomethyl)-N,N-diethyl-3-fluoroaniline is typically 95-98% , suppliers like AKSci offer a grade with a minimum purity specification of 95% . The existence of a 98% grade demonstrates a higher tier of quality control compared to the base 95% grade, providing researchers with a verifiable option for more stringent experimental requirements without needing to switch to a different analog.

Purity Grade Tiers

Lot attribute

98% and 95% grades available

Procurement can select grade based on assay stringency without analog switch.

Vendor specification; 98% grade offers verifiable quality control improvement.

Evidence Dimension	Commercial Purity Grade Availability
Target Compound Data	98% (Leyan) and 95% (AKSci) grades available
Comparator Or Baseline	Internal baseline: 95% is standard commercial grade
Quantified Difference	98% grade represents a 3% absolute purity improvement over the 95% grade.
Conditions	Vendor Certificate of Analysis

Why This Matters

Procurement specialists and researchers can select the most appropriate and cost-effective purity grade based on the specific demands of their experiment, with the assurance that a higher-grade option is available.

2-(Aminomethyl)-N,N-diethyl-3-fluoroaniline Applications

Fluorinated Pharmacophore Synthesis

The compound is an ideal building block for introducing a fluorinated aromatic amine moiety into drug candidates. The presence of both a primary amine and a tertiary amine provides two distinct points for chemical elaboration, enabling the construction of complex molecular architectures with improved metabolic stability and target binding potential .

SAR Studies

As highlighted by the differential activity of its 4-fluoro isomer, 2-(aminomethyl)-N,N-diethyl-3-fluoroaniline serves as a critical tool in SAR campaigns aimed at probing the effects of fluorine substitution patterns on biological activity, particularly around targets like the nicotinic acetylcholine receptor .

Reference Standard for Method Development

The availability of this compound in a 98% purity grade makes it suitable for use as a reference standard in the development and validation of analytical methods, such as HPLC or LC-MS assays, for the detection and quantification of related fluorinated aromatic amines in complex matrices .

Application

Selection Property

Validation Focus

Fluorinated pharmacophore synthesis

Dual reactive amine handles

Derivatization efficiency and metabolic stability profile

Fluorine SAR studies

3-Fluoro substitution pattern

Target binding response vs. positional isomers

Method development standard

Certified purity grade availability

HPLC/LC-MS method accuracy and reproducibility